(2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: 1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10ClFO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H
• InChI Key: PLCRXLPQUCVAPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(C=C2)Cl)F
• Molecular Formula: C15H10ClFO
• Molecular Weight: 260.69 g/mol
• CAS RN: 98991-31-2

Description

(2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one, often abbreviated as (2E)-CPFPE, is a chemical compound belonging to the class of substituted prop-2-en-1-ones. It has a wide range of applications in scientific research, due to its unique properties and reactivity.

Scientific Research Applications

Molecular Structure and Analysis

(2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one has been synthesized and characterized for its molecular structure. It has been studied using FT-IR and single crystal X-ray diffraction techniques. These studies have helped in understanding the vibrational wavenumbers and geometrical parameters of the compound, providing insights into its stability arising from hyper-conjugative interaction and charge delocalization (Najiya et al., 2014).

Crystal Structures and Interactions

Research has been conducted on the synthesis and crystal structures of chalcone derivatives, including (2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one. These studies focus on understanding the dihedral angles, intramolecular hydrogen bonds, and weak intermolecular interactions within the crystals (Salian et al., 2018).

Optical Nonlinearity and Potential Applications

The optical nonlinearity of chalcone compounds, including (2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one, has been studied using techniques like the Z-scan technique. These materials exhibit negative nonlinearity and large nonlinear refractive indices, suggesting potential applications in optical limiting (Shetty et al., 2017).

Nonlinear Optical Properties and Charge Transport

The nonlinear optical properties of chalcone derivatives have been extensively studied. Research has been focused on understanding their structural geometry, optoelectronic properties, and charge transport capabilities. These studies suggest that these compounds, including (2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one, can be good candidates for various semiconductor devices due to their nonlinear optical activities and thermal stability (Shkir et al., 2019).